Cas no 1904112-53-3 (6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one
• CAS No: 1904112-53-3
• MF: C₁₅H₂₀N₆O₄S
• MW: 380.422101020813
• CID: 5760183
• PubChem ID: 168002979
• Update Time: 2025-05-19

6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1904112-53-3
• 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one
• 3-[4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepane-1-carbonyl]-1H-pyridazin-6-one

• Inchi： 1S/C15H20N6O4S/c1-11-16-14(10-19(11)2)26(24,25)21-7-3-6-20(8-9-21)15(23)12-4-5-13(22)18-17-12/h4-5,10,12H,3,6-9H2,1-2H3
• InChI Key： QQXMIARINKKURI-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(N1CCN(C(C2C=CC(N=N2)=O)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 380.12667431g/mol
• Monoisotopic Mass: 380.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 126Ų

Additional information on 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 1904112-53-3 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1904112-53-3 and the product name 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This introduction aims to provide a comprehensive overview of its chemical structure, biological activities, and the latest research findings that highlight its importance in drug discovery and development.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, including a pyridazine core, a diazepane ring, and an imidazole moiety. The presence of multiple functional groups, such as the sulfonyl group and the carbonyl group, contributes to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways relevant to various diseases. The compound 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one has been investigated for its potential pharmacological effects. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to interact with specific targets in biological systems. The sulfonyl group, for instance, can form hydrogen bonds with polar residues in protein active sites, enhancing binding affinity. Additionally, the imidazole ring can participate in coordination interactions with metal ions, which are often crucial for enzyme function. These interactions are critical for designing molecules that can effectively interfere with disease-causing pathways.

The diazepane ring in the molecular structure adds another layer of complexity and functionality. This moiety is known to be present in several bioactive compounds that have demonstrated therapeutic efficacy. Studies have shown that diazepane derivatives can modulate neurotransmitter release and receptor activity, making them promising candidates for treating neurological disorders. The incorporation of this ring into the compound 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one suggests that it may have similar effects.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular docking studies have been performed on 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one, revealing potential binding interactions with targets such as kinases and transcription factors. These predictions provide valuable insights into the compound's mechanism of action and guide further experimental validation.

In vitro experiments have also been conducted to assess the biological activity of this compound. Initial results indicate that it may exhibit inhibitory effects on certain kinases involved in cancer progression. Additionally, it has shown promise in reducing inflammation by modulating cytokine production. These findings align with the growing interest in developing anti-inflammatory agents for treating chronic diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The use of chiral auxiliaries and asymmetric catalysis has allowed for the preparation of enantiomerically pure forms, which are crucial for evaluating pharmacological activity.

The potential applications of this compound extend beyond its use as an intermediate in drug synthesis. It may also serve as a tool compound for studying enzyme mechanisms and developing new therapeutic strategies. The unique combination of structural features makes it a versatile molecule that can be modified to target different biological pathways.

In conclusion, the compound with CAS number 1904112-53-3 and product name 6-{4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane-1-carbonyl}-2,3-dihydropyridazin-3-one represents a promising candidate in chemical biology and pharmaceutical research. Its complex molecular structure and multiple functional groups contribute to its unique chemical properties and biological activities. Ongoing research is expected to uncover further insights into its potential therapeutic applications.